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Solubility and Stock Solution Preparation

The table below summarizes the key solubility data and recommended stock solution preparation methods

for Drofenine Hydrochloride.

Parameter Details Source / Batch

Molecular Weight 353.93 g/mol [1] [2] [3]

CAS Number 548-66-3 [1] [2] [3]

Chemical Formula C₂₀H₃₂ClNO₂ [1] [2]

Solubility in DMSO 71 - 75 mg/mL (∼200 - 212 mM) [1] [2]

Solubility in Water ≥ 33.3 mg/mL (≥ 94.09 mM) [2]

10 mM Stock (in DMSO) Dissolve 3.54 mg in 1 mL DMSO Calculated from

MW

In Vivo Formulation
(Example)

10% DMSO + 40% PEG300 + 5% Tween 80 +

45% Saline

[2] [4]
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Detailed Experimental Protocols

Here are step-by-step methodologies for preparing working solutions for different experimental applications.

Protocol 1: Preparing a Homogeneous Suspension for In Vivo
Studies

This method uses carboxymethyl cellulose sodium salt (CMC-Na) to create a uniform suspension suitable for

animal administration [1] [3].

Start: Prepare CMC-Na Solution

1. Weigh 5 mg of Drofenine Hydrochloride

2. Add to 1 mL of CMC-Na solution

3. Mix thoroughly until uniform

End: 5 mg/mL Homogeneous Suspension

Click to download full resolution via product page

Protocol 2: Preparing a Clear Solution for In Vivo Studies
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This protocol uses DMSO and co-solvents to create a clear solution for administration, improving

bioavailability [2] [4].

Start: Prepare 25 mg/mL DMSO Master Liquid

1. Add 100 µL DMSO stock to 400 µL PEG300
(Mix evenly until clear)

2. Add 50 µL Tween 80
(Mix evenly until clear)

3. Add 450 µL Saline
(Mix evenly until clear)

End: 2.5 mg/mL Clear Working Solution

Click to download full resolution via product page

Critical Handling Instructions and Troubleshooting

Use Fresh, Dry DMSO: The solubility of Drofenine Hydrochloride can be significantly reduced by
moisture-absorbing DMSO. Always use freshly opened, anhydrous DMSO to achieve the published

solubility levels [1].
Sequential Solvent Addition: When preparing in vivo formulations, it is crucial to add solvents one
by one and in the specified order. Ensure the solution is clear after each addition before proceeding
to the next solvent. Physical methods like vortexing, ultrasonication, or a warm water bath can be

used to aid dissolution [1] [2].
Storage and Stability:

Powder: Store at -20°C in a dry environment, and it remains stable for up to 3 years from the
date of receipt [1].
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Stock Solutions: For long-term storage, DMSO stock solutions should be stored at -80°C for

up to 6 months or -20°C for up to 1 month in a sealed container to prevent moisture absorption
[2].

Frequently Asked Questions (FAQs)

Q1: What is the specific biological activity of Drofenine Hydrochloride? It is primarily characterized as a

potent, competitive inhibitor of Butyrylcholinesterase (BChE) with a reported Ki value of 3 μM. It is

described as an anticholinergic agent that acts on both nerves and muscle fibers [1] [4]. A research article

also identifies it as an inhibitor of the Kv2.1 channel, suggesting a potential role in ameliorating peripheral

neuropathy [5].

Q2: The solution appears cloudy during preparation. What should I do? Cloudiness indicates

precipitation. First, ensure you are following the correct order of solvent addition. You can then try to re-

dissolve the compound by briefly heating the solution in a warm water bath (∼37-50°C) and/or sonicating

it for a few minutes. If cloudiness persists, the DMSO may have absorbed too much moisture; try using a

fresh aliquot of anhydrous DMSO [1] [2].

Q3: Can I use water or PBS directly to dissolve Drofenine Hydrochloride? Yes, the compound has good

solubility in aqueous solutions. It is reported to be soluble at least up to 33.3 mg/mL (94.09 mM) in water

[2]. For phosphate-buffered saline (PBS), one supplier notes a solubility of 16.67 mg/mL, though sonication

is recommended to aid the process [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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